Cas no 2171306-46-8 ((3S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid)
(3S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- (3S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid
- (3S)-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidine-3-carboxylic acid
- 2171306-46-8
- EN300-1495717
-
- Inchi: 1S/C27H32N2O5/c1-18(12-13-25(30)29-14-6-7-19(16-29)26(31)32)15-28-27(33)34-17-24-22-10-4-2-8-20(22)21-9-3-5-11-23(21)24/h2-5,8-11,18-19,24H,6-7,12-17H2,1H3,(H,28,33)(H,31,32)/t18?,19-/m0/s1
- InChI Key: XWQDVBJRRNUPBL-GGYWPGCISA-N
- SMILES: O(C(NCC(C)CCC(N1CCC[C@H](C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 706
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 95.9Ų
(3S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1495717-1.0g |
(3S)-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidine-3-carboxylic acid |
2171306-46-8 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1495717-50mg |
(3S)-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidine-3-carboxylic acid |
2171306-46-8 | 50mg |
$2829.0 | 2023-09-28 | ||
| Enamine | EN300-1495717-100mg |
(3S)-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidine-3-carboxylic acid |
2171306-46-8 | 100mg |
$2963.0 | 2023-09-28 | ||
| Enamine | EN300-1495717-250mg |
(3S)-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidine-3-carboxylic acid |
2171306-46-8 | 250mg |
$3099.0 | 2023-09-28 | ||
| Enamine | EN300-1495717-500mg |
(3S)-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidine-3-carboxylic acid |
2171306-46-8 | 500mg |
$3233.0 | 2023-09-28 | ||
| Enamine | EN300-1495717-1000mg |
(3S)-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidine-3-carboxylic acid |
2171306-46-8 | 1000mg |
$3368.0 | 2023-09-28 | ||
| Enamine | EN300-1495717-2500mg |
(3S)-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidine-3-carboxylic acid |
2171306-46-8 | 2500mg |
$6602.0 | 2023-09-28 | ||
| Enamine | EN300-1495717-5000mg |
(3S)-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidine-3-carboxylic acid |
2171306-46-8 | 5000mg |
$9769.0 | 2023-09-28 | ||
| Enamine | EN300-1495717-10000mg |
(3S)-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanoyl]piperidine-3-carboxylic acid |
2171306-46-8 | 10000mg |
$14487.0 | 2023-09-28 |
(3S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid Related Literature
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
Additional information on (3S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid
Latest Research Insights on (3S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid (CAS: 2171306-46-8)
The compound (3S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid (CAS: 2171306-46-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and protease inhibitors. Recent studies have explored its potential applications in drug discovery, particularly in targeting enzymes involved in inflammatory and oncogenic pathways.
One of the key advancements in the research of this compound is its role in solid-phase peptide synthesis (SPPS). The presence of the 9-fluorenylmethoxycarbonyl (Fmoc) protecting group enhances its stability and reactivity, making it a preferred choice for the stepwise assembly of complex peptides. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in producing high-purity peptides with minimal side reactions, highlighting its utility in the development of next-generation biologics.
Further investigations have focused on the pharmacokinetic properties of derivatives of (3S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid. In vitro and in vivo studies have revealed its moderate bioavailability and selective binding affinity for specific protease targets. These findings, reported in a recent Bioorganic & Medicinal Chemistry Letters article, suggest its potential as a scaffold for designing novel inhibitors with improved therapeutic profiles.
Emerging applications of this compound also extend to the field of targeted drug delivery. Researchers have utilized its structural motifs to conjugate with nanoparticles, enabling site-specific release of therapeutic agents. A 2024 study in ACS Nano showcased its effectiveness in enhancing drug payload capacity and reducing off-target effects, paving the way for more precise and efficient treatment modalities.
In conclusion, (3S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid (CAS: 2171306-46-8) continues to be a molecule of high interest in chemical biology and pharmaceutical research. Its versatile applications in peptide synthesis, drug discovery, and targeted delivery systems underscore its importance in advancing therapeutic innovations. Future research is expected to further elucidate its mechanistic pathways and expand its clinical potential.
2171306-46-8 ((3S)-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanoylpiperidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)